![molecular formula C23H35FN4O2 B6053671 ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate](/img/structure/B6053671.png)
ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate, also known as EFBC, is a chemical compound that has been extensively studied for its potential use in scientific research. EFBC is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.
Mechanism of Action
Ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate acts as a selective antagonist for the 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and cognition. By blocking this receptor, this compound has been shown to have potential antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of blood pressure and heart rate, and modulation of gastrointestinal motility. These effects make this compound a valuable tool for researchers studying a range of physiological systems.
Advantages and Limitations for Lab Experiments
One advantage of ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate is its selectivity for the 5-HT2A receptor, which allows researchers to study the effects of blocking this receptor specifically. However, this compound also has limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.
Future Directions
There are many potential future directions for research on ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate, including further studies of its mechanism of action, exploration of its potential therapeutic effects in a range of disease states, and development of more soluble analogs for use in experimental settings. Additionally, this compound may have potential as a tool for studying the role of the 5-HT2A receptor in a range of physiological processes.
Synthesis Methods
Ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate can be synthesized using a variety of methods, including the reaction of 1,4-dibromobutane with 2-fluoroaniline to form 1,4-bis(2-fluorophenyl)-butane-1,4-diamine. This compound can then be reacted with piperazine to form this compound.
Scientific Research Applications
Ethyl 3-[4-(2-fluorophenyl)-1-piperazinyl]-1,4'-bipiperidine-1'-carboxylate has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and gastrointestinal system. This compound has been shown to have potential therapeutic effects in these areas, making it a promising candidate for drug development.
Properties
IUPAC Name |
ethyl 4-[3-[4-(2-fluorophenyl)piperazin-1-yl]piperidin-1-yl]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H35FN4O2/c1-2-30-23(29)27-12-9-19(10-13-27)28-11-5-6-20(18-28)25-14-16-26(17-15-25)22-8-4-3-7-21(22)24/h3-4,7-8,19-20H,2,5-6,9-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMITWXVQCDFGJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)N2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H35FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.